

Technical Support Center: PSI-353661 and the S282T Mutation

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: PSI-353661

Cat. No.: B12400249

[Get Quote](#)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of the S282T mutation on the activity of **PSI-353661**.

Frequently Asked Questions (FAQs)

Q1: What is **PSI-353661** and what is its mechanism of action?

PSI-353661 is a phosphoramidate prodrug of a guanosine nucleotide analog, specifically 2'-deoxy-2'-fluoro-2'-C-methylguanosine-5'-monophosphate.[1][2] As a prodrug, it is designed to efficiently enter cells and be converted into its active triphosphate form, PSI-352666. This active metabolite acts as an inhibitor of the Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase, a crucial enzyme for viral replication.[2] PSI-352666 serves as an alternative substrate for the polymerase, leading to the termination of the growing RNA chain and thus inhibiting HCV replication.[2]

Q2: Does the S282T mutation in the HCV NS5B polymerase confer resistance to **PSI-353661**?

No, the S282T mutation does not confer resistance to **PSI-353661**. [1][2][3][4] Studies have demonstrated that **PSI-353661** and its active triphosphate form, PSI-352666, are equipotent

against both wild-type (WT) HCV and replicons harboring the S282T substitution.[1][2][3][4] This is a key characteristic of **PSI-353661**, as the S282T mutation is known to confer resistance to other classes of nucleoside/nucleotide inhibitors.[1][5]

Q3: Is there any quantitative data on the activity of **PSI-353661** against S282T mutant replicons?

Yes, quantitative data from in vitro studies confirms the potent activity of **PSI-353661** against HCV replicons with the S282T mutation. The following table summarizes the reported efficacy values.


Genotype	Replicon	Parameter	PSI-353661 Concentration	Reference
Genotype 1b	Wild-Type	EC50	0.0030 μ M	[6]
Genotype 1b	Wild-Type	EC90	0.0085 μ M	[6]
Not Specified	Wild-Type	EC90	8 nM	[6]
Not Specified	S282T Mutant	EC90	11 nM	[6]

Q4: If S282T doesn't cause resistance, are there any other mutations that do?

While the single S282T mutation does not confer resistance, studies have shown that a combination of multiple mutations is required to confer a high level of resistance to **PSI-353661**, particularly in genotype 2a replicons.[2][7] The combination of S15G, C223H, and V321I mutations in the NS5B polymerase has been identified as being necessary for significant resistance to **PSI-353661**. [2][7] Single amino acid changes at these positions were not sufficient to significantly reduce the activity of the compound.[2]

Q5: What is the metabolic activation pathway of **PSI-353661**?

PSI-353661 undergoes a multi-step intracellular conversion to its active triphosphate form, PSI-352666. This process involves several host cell enzymes.



[Click to download full resolution via product page](#)

Caption: Metabolic activation pathway of **PSI-353661**.


Troubleshooting Guides

Issue: Unexpectedly high EC50/EC90 values for **PSI-353661** in our HCV replicon assay.

If you observe lower than expected potency of **PSI-353661** in your experiments, consider the following potential causes and troubleshooting steps:

- Confirm the Genotype and Presence of Resistance Mutations:
 - Action: Sequence the NS5B region of your replicon.
 - Rationale: While the S282T mutation alone does not confer resistance, the presence of multiple mutations (e.g., S15G, C223H, and V321I in genotype 2a) can lead to reduced susceptibility.[2][7]
- Verify Cell Health and Metabolism:
 - Action: Ensure your host cell line (e.g., Huh-7) is healthy and metabolically active.
 - Rationale: The conversion of **PSI-353661** to its active triphosphate form is dependent on host cellular enzymes.[1] Compromised cell health could lead to inefficient activation of the prodrug.
- Check Experimental Protocol and Reagents:
 - Action: Review your assay protocol, including drug concentration ranges, incubation times, and the quality of your **PSI-353661** compound.

- Rationale: Inaccurate drug concentrations or degraded compound can lead to erroneous results.



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for unexpected **PSI-353661** activity.

Experimental Protocols

HCV Replicon Assay for Antiviral Activity Assessment

This protocol outlines a general method for determining the in vitro efficacy of **PSI-353661** against HCV replicons.

1. Materials:

- Huh-7 cells harboring a stable HCV replicon (e.g., genotype 1b)
- Dulbecco's Modified Eagle's Medium (DMEM)
- Fetal Bovine Serum (FBS)
- Penicillin-Streptomycin
- G418 (Geneticin)
- **PSI-353661**
- 96-well plates
- Reagents for quantifying HCV RNA (e.g., qRT-PCR) or a reporter gene product (e.g., luciferase assay system)

2. Cell Culture and Plating:

- Culture Huh-7 replicon cells in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and an appropriate concentration of G418 to maintain the replicon.
- Trypsinize and seed the cells into 96-well plates at a density that will ensure they are in the logarithmic growth phase at the end of the assay.

3. Compound Treatment:

- Prepare serial dilutions of **PSI-353661** in culture medium.
- Remove the culture medium from the 96-well plates and add the medium containing the different concentrations of **PSI-353661**. Include a no-drug (vehicle) control.

4. Incubation:

- Incubate the plates at 37°C in a humidified 5% CO₂ incubator for the desired period (e.g., 72 hours).

5. Endpoint Measurement:

- For RNA quantification:
 - Lyse the cells and extract total RNA.
 - Perform quantitative reverse transcription PCR (qRT-PCR) to determine the level of HCV RNA relative to a housekeeping gene.
- For reporter gene assays (if applicable):
 - Lyse the cells and measure the reporter gene activity (e.g., luciferase) according to the manufacturer's instructions.

6. Data Analysis:

- Normalize the results to the vehicle control.
- Plot the percentage of inhibition against the drug concentration and calculate the EC₅₀ and/or EC₉₀ values using a suitable software package.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Activity and the Metabolic Activation Pathway of the Potent and Selective Hepatitis C Virus Pronucleotide Inhibitor PSI-353661 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/353661/)]
- 2. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/352938/)]
- 3. Discovery of PSI-353661, a Novel Purine Nucleotide Prodrug for the Treatment of HCV Infection - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/353661/)]
- 4. Discovery of PSI-353661, a Novel Purine Nucleotide Prodrug for the Treatment of HCV Infection - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/353661/)]
- 5. General Catalytic Deficiency of Hepatitis C Virus RNA Polymerase with an S282T Mutation and Mutually Exclusive Resistance towards 2'-Modified Nucleotide Analogues - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/353661/)]
- 6. PSI-353661 (GS-558093) | HCV | 1231747-08-2 | Invivochem [invivochem.com]
- 7. Molecular and structural basis for the roles of hepatitis C virus polymerase NS5B amino acids 15, 223, and 321 in viral replication and drug resistance - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/353661/)]
- To cite this document: BenchChem. [Technical Support Center: PSI-353661 and the S282T Mutation]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12400249/docs#technical-support-center-psi-353661-and-the-s282t-mutation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)